Cas no 1398505-57-1 (14-Carboxy-7-azadispiro5.1.5.2pentadec-7-yloxy)

• Product Name: 14-Carboxy-7-azadispiro5.1.5.2pentadec-7-yloxy
• CAS No: 1398505-57-1
• MF: C₁₆H₂₅O₃
• MW: 265.367905378342
• CID: 5179694
• Update Time: 2025-07-10

14-Carboxy-7-azadispiro5.1.5.2pentadec-7-yloxy Chemical and Physical Properties

Names and Identifiers

• 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy (ACI)
• 14-Carboxy-7-azadispiro5.1.5.2pentadec-7-yloxy

• Inchi： 1S/C16H25O3/c17-13(18)12-11-15(7-3-1-4-8-15)14(19)16(12)9-5-2-6-10-16/h12,14H,1-11H2,(H,17,18)/q-1
• InChI Key： PKCVYRUQKOZNPG-UHFFFAOYSA-N
• SMILES： C1CCCC2(C(C(=O)O)CC3(CCCCC3)C2[O-])C1

Additional information on 14-Carboxy-7-azadispiro5.1.5.2pentadec-7-yloxy

Comprehensive Overview of 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy (CAS No. 1398505-57-1)

The compound 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy (CAS No. 1398505-57-1) is a highly specialized chemical entity with a unique spirocyclic structure. Its molecular architecture, featuring a 7-azadispiro core, makes it a subject of significant interest in pharmaceutical and materials science research. The presence of a carboxy group further enhances its versatility, enabling applications in drug design, catalysis, and advanced polymer synthesis.

In recent years, the demand for spirocyclic compounds has surged due to their structural rigidity and potential bioactivity. Researchers are particularly intrigued by the 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy framework, as it offers a promising scaffold for developing novel therapeutics. Its azadispiro moiety is often explored in the context of central nervous system (CNS) drug discovery, a hot topic in modern pharmacology. This aligns with the growing public interest in neurodegenerative disease treatments and mental health therapeutics, which dominate online searches related to drug development.

From a synthetic chemistry perspective, the carboxy functionality in 1398505-57-1 provides a handle for further derivatization, making it a valuable intermediate in peptide coupling reactions and bioconjugation. These applications are frequently searched by chemists and biotechnologists seeking click chemistry solutions or protein-labeling techniques. The compound's stability under physiological conditions also positions it as a candidate for prodrug design, another trending topic in precision medicine discussions.

The spiro[5.1.5.2] backbone of this molecule contributes to its three-dimensional complexity, a property highly sought after in fragment-based drug discovery. This resonates with the pharmaceutical industry's shift toward targeted therapies, a subject frequently queried in AI-driven drug discovery platforms. Additionally, the compound's potential role in supramolecular chemistry aligns with the rising interest in smart materials and self-assembling systems, which are widely discussed in nanotechnology forums.

Analytical characterization of 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods are crucial for verifying the compound's purity and structure, addressing common questions about quality control in chemical synthesis. The growing emphasis on green chemistry has also sparked interest in optimizing the synthesis of such complex molecules using catalytic methods or biocatalysis, topics frequently explored in sustainable chemistry literature.

In material science applications, the azadispiro unit's conformational rigidity makes 1398505-57-1 a potential building block for high-performance polymers. This connects with industry searches for heat-resistant materials and advanced composites, particularly in aerospace and electronics sectors. The compound's carboxy group further allows for integration into metal-organic frameworks (MOFs), a rapidly growing field in gas storage and molecular separation technologies.

From a commercial standpoint, 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy remains a low-volume high-value chemical, primarily supplied to research institutions and pharmaceutical developers. Its market relevance ties into broader discussions about specialty chemicals and custom synthesis, which are common search terms among procurement specialists. The compound's storage and handling typically require attention to moisture sensitivity, a practical consideration often queried by laboratory personnel.

Future research directions for CAS No. 1398505-57-1 may explore its chiral applications, given the stereochemical complexity of its spirocyclic system. This aligns with the pharmaceutical industry's persistent focus on enantioselective synthesis, a subject of numerous academic publications and patent applications. The compound's potential in asymmetric catalysis also makes it relevant to current investigations into organocatalysts, a trending topic in synthetic methodology development.

In conclusion, 14-Carboxy-7-azadispiro[5.1.5.2]pentadec-7-yloxy represents a fascinating case study in structural complexity meeting functional versatility. Its applications span from medicinal chemistry to advanced materials, addressing multiple contemporary scientific challenges. As research continues to uncover new properties and applications for this compound, its importance in both academic and industrial settings is likely to grow, making it a molecule worth watching in the coming years.